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Compound of Interest

Compound Name: Cerium(lll) iodide

Cat. No.: B3029772

In the realm of high-intensity discharge (HID) lighting, the quest for optimal efficiency and color
quality has led to the exploration of various chemical compositions within the arc tube. Among
these, metal halide lamps incorporating cerium(lll) iodide (Cel3) have garnered significant
interest. This guide provides a comparative analysis of Cel3-based metal halide lamps,
evaluating their performance against lamps utilizing other common metal halide additives. By
examining key performance metrics, this document serves as a resource for researchers,
scientists, and professionals in fields requiring high-quality, efficient illumination.

Performance Metrics: A Comparative Overview

The efficiency and quality of a metal halide lamp are primarily determined by its luminous
efficacy, color rendering index (CRI), and correlated color temperature (CCT). The addition of
different metal halides to the mercury vapor arc stream significantly influences these
parameters. While specific performance can vary based on lamp design and operating
conditions, the following table presents typical data for ceramic metal halide (CMH) lamps,
which represent a technologically advanced category of metal halide lighting. It is important to
note that manufacturers often do not disclose the exact chemical composition of the halide
salts used. However, this data provides a crucial baseline for understanding the performance of
modern metal halide lamps, including those that may incorporate cerium iodide as a key
component for achieving high-quality light output.
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Typical Value for Ceramic Alternative Metal Halide

Performance Metric .
Metal Halide (CMH) Lamps  Lamps (General)

Luminous Efficacy (Im/W) Up to 97 65 - 115[1]
Color Rendering Index (CRI) 80 - 90+[2][3] 65 - 90[3]
Correlated Color Temperature

3000, 4200[4][5] 2700 - 20,000+[3]
(CCT) (K)
Average Rated Life (hours) Up to 24,000[2] 15,000 - 20,000+[3]

Note: The data for CMH lamps is sourced from manufacturer datasheets which often represent
an optimized blend of metal halides, potentially including Cel3. The "Alternative Metal Halide
Lamps" column represents a broader range for traditional quartz metal halide lamps which can
have varied compositions.

The Role of Cerium lodide

Cerium, a rare-earth element, contributes significantly to the spectral power distribution of the
lamp. The inclusion of Cel3, often in combination with other halides, helps to produce a more
continuous spectrum, which is essential for achieving a high CRI. This results in a "bright white
quality light" that renders colors more accurately, a critical factor in applications such as retail,
architectural lighting, and scientific imaging.[4]

Experimental Protocol for Efficiency Analysis

To ensure a standardized and objective comparison of different metal halide lamp technologies,
a rigorous experimental protocol is necessary. The following outlines a typical methodology for
measuring the key performance metrics.

1. Lamp Seasoning: Before any measurements are taken, new lamps must be "seasoned" by
operating them for a specified period (typically 100 hours) to allow the chemical composition
within the arc tube to stabilize. This ensures that the measured performance is representative
of the lamp's normal operating characteristics.

2. Electrical and Photometric Measurements:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Metal-halide_lamp
https://www.scribd.com/document/641855364/Tungsram-ConstantColor-CMH-High-Wattages-Lamps-Datasheet-EN-1
http://hid.venturelighting.com/TechCenter/Metal-Halide-TechIntro.html
http://hid.venturelighting.com/TechCenter/Metal-Halide-TechIntro.html
https://staticde.multi-lite.de/shop-b2b-400/33491_data-sheet-EN.pdf
https://assets.cef.co.uk/downloads/pdg/fusion_edcmhtd150nw_datasheet/fusion_edcmhtd150nw_datasheet.pdf
http://hid.venturelighting.com/TechCenter/Metal-Halide-TechIntro.html
https://www.scribd.com/document/641855364/Tungsram-ConstantColor-CMH-High-Wattages-Lamps-Datasheet-EN-1
http://hid.venturelighting.com/TechCenter/Metal-Halide-TechIntro.html
https://staticde.multi-lite.de/shop-b2b-400/33491_data-sheet-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Setup: The lamp is mounted in an integrating sphere, a hollow spherical chamber with a
highly reflective, diffuse white inner coating. This ensures that the total luminous flux from the
lamp is captured, regardless of its spatial distribution.

e |nstrumentation:

o A calibrated spectroradiometer is used to measure the spectral power distribution (SPD) of
the lamp's output.

o A power analyzer is connected to the lamp's ballast to measure the electrical input power
(watts).

e Procedure:

o The seasoned lamp is placed at the center of the integrating sphere and allowed to warm
up to a stable operating condition.

o The spectroradiometer captures the SPD of the light source.

o Simultaneously, the power analyzer records the total electrical power consumed by the
lamp and ballast system.

3. Data Analysis: From the measured SPD and electrical power, the following key performance
indicators are calculated:

o Luminous Efficacy (Im/W): The total luminous flux (in lumens), calculated from the SPD, is
divided by the input electrical power (in watts).

o Color Rendering Index (CRI): The CRI is calculated from the SPD by comparing the
appearance of a set of standard color samples under the test lamp to their appearance
under a reference illuminant of the same CCT.

o Correlated Color Temperature (CCT): The CCT is determined from the chromaticity
coordinates, which are calculated from the SPD.

The following diagram illustrates the general workflow for this experimental analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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